Cas no 38377-38-7 (4-Fluorophenyl chloroformate)

4-Fluorophenyl chloroformate (CAS 456-03-1) is a reactive aryl chloroformate ester widely employed as a versatile intermediate in organic synthesis, particularly in peptide coupling and acylation reactions. Its key advantage lies in its high electrophilicity, enabling efficient derivatization of amines, alcohols, and other nucleophiles under mild conditions. The electron-withdrawing fluorine substituent enhances its reactivity compared to phenyl chloroformate analogs. This compound is valued for its stability under controlled storage conditions and its utility in introducing the 4-fluorophenyloxycarbonyl protecting group. It finds applications in pharmaceutical and agrochemical research, where selective functionalization is critical. Proper handling is required due to its moisture sensitivity and lachrymatory properties.
4-Fluorophenyl chloroformate structure
4-Fluorophenyl chloroformate structure
Product Name:4-Fluorophenyl chloroformate
CAS No:38377-38-7
MF:C7H4ClFO2
MW:174.556864738464
MDL:MFCD00013257
CID:855228
PubChem ID:2733256
Update Time:2025-10-29

4-Fluorophenyl chloroformate Chemical and Physical Properties

Names and Identifiers

    • 4-Fluorophenyl carbonochloridate
    • (4-fluorophenyl) carbonochloridate
    • 4-FLUOROPHENYL CHLOROFORMATE
    • p-Fluorophenyl chloroformate
    • 4-fluorophenyl chlorocarbonate
    • 4-(fluoro)phenyl chloroformate
    • MSBGPEACXKBQSX-UHFFFAOYSA-N
    • SBB088958
    • Chloroformic acid p-fluorophenyl ester
    • AK135140
    • ZB011740
    • carbonochloridic acid (4-fluorophenyl) ester
    • A824128
    • 4-Fluorophenylchloroformate
    • 4-Fluorophenyl chloroformate
    • MDL: MFCD00013257
    • Inchi: 1S/C7H4ClFO2/c8-7(10)11-6-3-1-5(9)2-4-6/h1-4H
    • InChI Key: MSBGPEACXKBQSX-UHFFFAOYSA-N
    • SMILES: ClC(=O)OC1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 173.98800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Not available
  • Density: 1.329 g/mL at 25 °C(lit.)
  • Boiling Point: 190.2±23.0 ºC (760 Torr),
  • Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
  • Refractive Index: n20/D 1.4933(lit.)
  • Solubility: Slightly soluble (1.7 g/l) (25 º C),
  • PSA: 26.30000
  • LogP: 2.56330
  • Solubility: Not available

4-Fluorophenyl chloroformate Security Information

4-Fluorophenyl chloroformate Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

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4-Fluorophenyl chloroformate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:38377-38-7)4-Fluorophenyl chloroformate
Order Number:A1202611
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:48
Price ($):213.0
Email:sales@amadischem.com

Additional information on 4-Fluorophenyl chloroformate

Comprehensive Overview of 4-Fluorophenyl chloroformate (CAS No. 38377-38-7): Properties, Applications, and Industry Insights

4-Fluorophenyl chloroformate (CAS No. 38377-38-7) is a specialized organic compound widely utilized in pharmaceutical and chemical synthesis. Its molecular structure, featuring a fluorophenyl group and a reactive chloroformate moiety, makes it a valuable intermediate for constructing complex molecules. This compound is particularly significant in the development of active pharmaceutical ingredients (APIs) and peptide coupling agents, aligning with the growing demand for precision in drug design and biotechnology.

In recent years, the interest in fluorinated compounds like 4-Fluorophenyl chloroformate has surged due to their unique physicochemical properties. Fluorination enhances metabolic stability and bioavailability, a critical factor in modern drug discovery. Researchers frequently search for "fluorophenyl derivatives in medicinal chemistry" or "chloroformate applications in peptide synthesis," reflecting the compound's relevance in cutting-edge science. Its role in protecting group strategies and cross-coupling reactions further underscores its versatility.

The synthesis of 4-Fluorophenyl chloroformate involves controlled reactions between 4-fluorophenol and phosgene derivatives, ensuring high purity for sensitive applications. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its structural integrity, addressing common queries like "how to characterize chloroformate compounds." Industry professionals also emphasize its handling under inert conditions to preserve reactivity, a topic often discussed in forums on "best practices for handling reactive intermediates."

From an industrial perspective, 4-Fluorophenyl chloroformate aligns with trends toward green chemistry and sustainable synthesis. Innovations in catalytic processes and solvent-free reactions have reduced environmental impact, resonating with searches for "eco-friendly chemical synthesis." Additionally, its applications extend to material science, where it modifies polymer surfaces for enhanced performance, a niche explored under keywords like "surface functionalization techniques."

Regulatory compliance and safety protocols are integral to its use. While not classified as hazardous under standard guidelines, proper storage at low temperatures and moisture-free environments is recommended. This aligns with frequently asked questions such as "storage conditions for sensitive reagents" and "stability of fluorinated compounds." The compound's MSDS data is often scrutinized for laboratory safety and risk assessment purposes.

In summary, 4-Fluorophenyl chloroformate (CAS No. 38377-38-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to advanced material engineering—cater to evolving industry needs. By addressing trending topics like "fluorine in drug design" and "sustainable chemical processes," this overview bridges scientific rigor with user-centric insights, enhancing its SEO visibility and professional appeal.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:38377-38-7)4-Fluorophenyl chloroformate
A1202611
Purity:99%
Quantity:10g
Price ($):213.0
Email